Cas no 106916-27-2 (2-Pyridinecarboxylic acid, 6-[(1-methylheptyl)oxy]-)

• Product Name: 2-Pyridinecarboxylic acid, 6-[(1-methylheptyl)oxy]-
• CAS No: 106916-27-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 1182586
• Update Time: 2024-08-05

2-Pyridinecarboxylic acid, 6-[(1-methylheptyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-[(1-methylheptyl)oxy]-

• Inchi： 1S/C14H21NO3/c1-3-4-5-6-8-11(2)18-13-10-7-9-12(15-13)14(16)17/h7,9-11H,3-6,8H2,1-2H3,(H,16,17)
• InChI Key： MWGVPNHGGFUURO-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(OC(C)CCCCCC)=CC=C1

Computed Properties

• Exact Mass: 251.15223

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 381.3±22.0 °C(Predicted)
• PSA: 59.42
• pka: 3.48±0.10(Predicted)